Cas no 1806271-71-5 (Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate
• CAS No: 1806271-71-5
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 4943575
• Update Time: 2025-10-13

Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate

• Inchi： 1S/C12H13NO3S/c1-3-16-12(14)6-10-8(7-13)4-9(15-2)5-11(10)17/h4-5,17H,3,6H2,1-2H3
• InChI Key： LAAVMGOQQQPRPU-UHFFFAOYSA-N
• SMILES： SC1C=C(C=C(C#N)C=1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate

Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate: A Comprehensive Overview

Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate, with the CAS number 1806271-71-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The name itself is a testament to its structural complexity, with key functional groups such as the cyano group, mercapto group, and methoxy group playing pivotal roles in its chemical behavior and reactivity.

Recent studies have highlighted the importance of Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate in the synthesis of bioactive compounds. Its structure, which includes a phenyl ring substituted with cyano, mercapto, and methoxy groups, makes it a versatile building block for constructing complex molecules. The cyano group contributes to the compound's ability to undergo nucleophilic substitution reactions, while the mercapto group introduces thiol functionality, enhancing its potential for redox reactions. The methoxy group, on the other hand, adds electron-donating properties, influencing the overall electronic environment of the molecule.

One of the most promising applications of this compound lies in its role as an intermediate in drug design. Researchers have explored its use in creating analogs of known bioactive compounds, leveraging its structural flexibility. For instance, studies have shown that derivatives of Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate can exhibit anti-inflammatory and antioxidant properties, making them potential candidates for therapeutic agents. The compound's ability to undergo various chemical transformations further underscores its utility in medicinal chemistry.

In addition to its pharmacological applications, Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate has also found relevance in materials science. Its unique functional groups make it a candidate for use in polymer synthesis and as a precursor for advanced materials. Recent research has focused on its potential as a building block for creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH changes.

The synthesis of Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate involves a series of well-established organic reactions. Starting from phenol derivatives, chemists employ substitution reactions to introduce the cyano and methoxy groups onto the aromatic ring. The mercapto group is typically introduced through nucleophilic aromatic substitution or via thiolation reactions. The final step involves esterification to yield the ethyl ester form of the compound.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These methods provide insights into the compound's molecular structure and functional groups. High-resolution mass spectrometry (HRMS) is often employed to confirm the molecular formula and molecular weight of the compound.

Recent advancements in computational chemistry have also shed light on the electronic properties and reactivity of Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate. Density functional theory (DFT) calculations have been used to study the compound's electronic structure and predict its reactivity under different conditions. These computational studies complement experimental findings and provide a deeper understanding of the compound's behavior in various chemical environments.

In conclusion, Ethyl 2-cyano-6-mercapto-4-methoxyphenylacetate (CAS No: 1806271-71) is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.